molecular formula C11H11F2N3O B8440368 4-(4-(difluoromethyl)-1H-imidazol-1-yl)-3-methoxyaniline

4-(4-(difluoromethyl)-1H-imidazol-1-yl)-3-methoxyaniline

Cat. No.: B8440368
M. Wt: 239.22 g/mol
InChI Key: QGGOMNZPLRPFPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-(difluoromethyl)-1H-imidazol-1-yl)-3-methoxyaniline is a useful research compound. Its molecular formula is C11H11F2N3O and its molecular weight is 239.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11F2N3O

Molecular Weight

239.22 g/mol

IUPAC Name

4-[4-(difluoromethyl)imidazol-1-yl]-3-methoxyaniline

InChI

InChI=1S/C11H11F2N3O/c1-17-10-4-7(14)2-3-9(10)16-5-8(11(12)13)15-6-16/h2-6,11H,14H2,1H3

InChI Key

QGGOMNZPLRPFPL-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)N)N2C=C(N=C2)C(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Step N (4): 10% Palladium on carbon (250 mg) was added under an atmosphere of nitrogen to a solution of 4-(difluoromethyl)-1-(2-methoxy-4-nitrophenyl)-1H-imidazole (2.5 g, 92.9 mmol) in methanol (25 mL). The flask was repeatedly evacuated and flushed with hydrogen gas (double balloon). The resulting mixture was allowed to stir at rt for 2 h. The reaction vessel was purged with nitrogen gas. The crude reaction mixture was filtered through a short diatomaceous earth (Celite®) plug. Rinsed reaction vessel and plug with methanol. Concentrated filtrate in vacuo. The crude product was purified using silica gel column chromatography (EtOAc/hexane) to afford 4-(4-(difluoromethyl)-1H-imidazol-1-yl)-3-methoxyaniline (1.8 g, 81% yield). LC-MS (M+H)+ 240.2. 1H NMR (400 MHz, DMSO-d6) δ ppm 8.42 (s, 1 H) 7.93 (s, 1 H) 7.47 (d, J=8.4 Hz, 1 H) 7.19-6.88 (m, 3 H) 3.81 (s, 3 H).
[Compound]
Name
( 4 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-(difluoromethyl)-1-(2-methoxy-4-nitrophenyl)-1H-imidazole
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
250 mg
Type
catalyst
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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